Cas no 663904-55-0 ((2R)-2-2-(trifluoromethyl)phenyloxirane)

(2R)-2-2-(trifluoromethyl)phenyloxirane structure
663904-55-0 structure
Product Name:(2R)-2-2-(trifluoromethyl)phenyloxirane
CAS No:663904-55-0
MF:C9H7F3O
MW:188.146493196487
MDL:MFCD25993994
CID:3477359
PubChem ID:30110760
Update Time:2025-10-29

(2R)-2-2-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

    • OXIRANE, [2-(TRIFLUOROMETHYL)PHENYL]-, (2R)-
    • Oxirane, 2-[2-(trifluoromethyl)phenyl]-, (2R)-
    • (2R)-2-2-(trifluoromethyl)phenyloxirane
    • (2R)-2-[2-(trifluoromethyl)phenyl]oxirane
    • (R)-2-(2-(Trifluoromethyl)phenyl)oxirane
    • 663904-55-0
    • EN300-1936460
    • AKOS021449586
    • MDL: MFCD25993994
    • Inchi: 1S/C9H7F3O/c10-9(11,12)7-4-2-1-3-6(7)8-5-13-8/h1-4,8H,5H2/t8-/m0/s1
    • InChI Key: OHLNNWAJIJAXDX-QMMMGPOBSA-N
    • SMILES: O1C[C@H]1C1=CC=CC=C1C(F)(F)F

Computed Properties

  • Exact Mass: 188.04489933Da
  • Monoisotopic Mass: 188.04489933Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.5Ų

(2R)-2-2-(trifluoromethyl)phenyloxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D557833-1g
Oxirane, 2-[2-(trifluoromethyl)phenyl]-, (2R)-
663904-55-0 96%
1g
$760 2024-05-25
eNovation Chemicals LLC
D557833-5g
Oxirane, 2-[2-(trifluoromethyl)phenyl]-, (2R)-
663904-55-0 96%
5g
$3335 2024-05-25
Enamine
EN300-1936460-0.05g
(2R)-2-[2-(trifluoromethyl)phenyl]oxirane
663904-55-0
0.05g
$587.0 2023-09-17
Enamine
EN300-1936460-0.1g
(2R)-2-[2-(trifluoromethyl)phenyl]oxirane
663904-55-0
0.1g
$615.0 2023-09-17
Enamine
EN300-1936460-0.25g
(2R)-2-[2-(trifluoromethyl)phenyl]oxirane
663904-55-0
0.25g
$642.0 2023-09-17
Enamine
EN300-1936460-0.5g
(2R)-2-[2-(trifluoromethyl)phenyl]oxirane
663904-55-0
0.5g
$671.0 2023-09-17
Enamine
EN300-1936460-1.0g
(2R)-2-[2-(trifluoromethyl)phenyl]oxirane
663904-55-0
1g
$1543.0 2023-06-02
Enamine
EN300-1936460-2.5g
(2R)-2-[2-(trifluoromethyl)phenyl]oxirane
663904-55-0
2.5g
$1370.0 2023-09-17
Enamine
EN300-1936460-5.0g
(2R)-2-[2-(trifluoromethyl)phenyl]oxirane
663904-55-0
5g
$4475.0 2023-06-02
Enamine
EN300-1936460-10.0g
(2R)-2-[2-(trifluoromethyl)phenyl]oxirane
663904-55-0
10g
$6635.0 2023-06-02

Additional information on (2R)-2-2-(trifluoromethyl)phenyloxirane

Comprehensive Guide to (2R)-2-[2-(Trifluoromethyl)phenyl]oxirane (CAS No. 663904-55-0): Properties, Applications, and Market Insights

(2R)-2-[2-(Trifluoromethyl)phenyl]oxirane (CAS No. 663904-55-0) is a chiral epoxide compound with significant importance in pharmaceutical and fine chemical synthesis. Its unique structure, featuring a trifluoromethyl group and an oxirane ring, makes it a valuable intermediate for asymmetric synthesis. The (2R)-configuration of this compound is particularly sought after in the production of enantiomerically pure drugs, as chirality often plays a critical role in biological activity.

The growing demand for fluorinated compounds in drug discovery has positioned (2R)-2-[2-(Trifluoromethyl)phenyl]oxirane as a key building block. Researchers frequently search for "chiral epoxide synthesis" or "trifluoromethylphenyl oxirane applications," highlighting its relevance in modern organic chemistry. This compound is often utilized in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents.

From a synthetic chemistry perspective, (2R)-2-[2-(Trifluoromethyl)phenyl]oxirane serves as a versatile precursor for ring-opening reactions, enabling the introduction of the 2-(trifluoromethyl)phenyl moiety into more complex structures. Its stability under various reaction conditions makes it a preferred choice for multi-step syntheses. Recent publications have explored its use in "catalytic asymmetric epoxidation" methods, addressing the industry's need for sustainable and efficient chiral synthesis routes.

The pharmaceutical industry's focus on fluorinated drugs has significantly increased the importance of this compound. Market analysis shows rising interest in "CAS 663904-55-0 suppliers" and "(2R)-oxirane derivatives," reflecting its commercial value. Approximately 30% of newly approved drugs contain fluorine atoms, driving demand for high-quality fluorinated intermediates like (2R)-2-[2-(Trifluoromethyl)phenyl]oxirane.

Quality control parameters for 663904-55-0 typically include chiral purity assessment (often >98% ee), residual solvent analysis, and spectroscopic characterization. Advanced analytical techniques such as chiral HPLC and 19F NMR are commonly employed to verify the compound's identity and purity. These rigorous standards ensure its suitability for sensitive pharmaceutical applications where enantiomeric purity is crucial.

Environmental and regulatory considerations for (2R)-2-[2-(Trifluoromethyl)phenyl]oxirane focus on sustainable production methods. The chemical industry is increasingly adopting "green chemistry principles" in the synthesis of such intermediates, responding to searches for "eco-friendly fluorochemical production." This aligns with global trends toward more sustainable pharmaceutical manufacturing processes.

Storage and handling recommendations for CAS 663904-55-0 emphasize protection from moisture and maintenance at controlled temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound, including the use of appropriate personal protective equipment during handling and transfer operations.

The global market for chiral epoxides like (2R)-2-[2-(Trifluoromethyl)phenyl]oxirane is projected to grow steadily, driven by expanding pharmaceutical R&D and the increasing importance of fluorine-containing drugs. Current research trends explore its potential in "catalyzed kinetic resolutions" and "stereoselective transformations," indicating ongoing scientific interest in this valuable synthetic intermediate.

For researchers considering (2R)-2-[2-(Trifluoromethyl)phenyl]oxirane for their projects, it's essential to evaluate both the compound's synthetic utility and commercial availability. The development of efficient "scale-up processes" for this intermediate remains an active area of investigation, addressing one of the key challenges in chiral chemical production.

In conclusion, 663904-55-0 represents an important tool for modern organic synthesis, particularly in pharmaceutical applications where its chiral nature and fluorinated structure provide distinct advantages. As the chemical industry continues to evolve toward more sophisticated and targeted therapies, compounds like (2R)-2-[2-(Trifluoromethyl)phenyl]oxirane will undoubtedly play an increasingly vital role in drug discovery and development pipelines.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.